Cas no 2628-58-2 (Benzenecarbothioamide, N-methyl-N-phenyl-)

• Product Name: Benzenecarbothioamide, N-methyl-N-phenyl-
• CAS No: 2628-58-2
• MF: C₁₄H₁₃NS
• MW: 227.32472205162
• CID: 290145
• PubChem ID: 292381
• Update Time: 2025-04-19

Benzenecarbothioamide, N-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, N-methyl-N-phenyl-
• N-methyl-N-phenylbenzenecarbothioamide
• AC1L6HW3
• AC1Q7EGA
• AG-J-49750
• AR-1K7772
• CTK1A7682
• N-methyl-N-phenyl-thiobenzamide
• N-Methyl-N-phenylthiobenzamide
• N-Methylthiobenzanilid
• N-Methyl-thiobenzanilid
• N-methylthiobenzanilide
• N-methyl-thiobenzanilide
• NSC158102
• Thiobenzoesaeure-< N-methyl-anilid>
• Thiobenzoesaeure-methylanilid
• NSC-158102
• 2628-58-2
• AG-690/03011059
• DTXSID40303385
• Benzanilide, N-methylthio-
• AUURLPKCWMLKFL-UHFFFAOYSA-N

• Inchi： 1S/C14H13NS/c1-15(13-10-6-3-7-11-13)14(16)12-8-4-2-5-9-12/h2-11H,1H3
• InChI Key： AUURLPKCWMLKFL-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=CC=1)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 227.07699
• Monoisotopic Mass: 227.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Density: 1.167
• Boiling Point: 333.4°Cat760mmHg
• Flash Point: 155.4°C
• Refractive Index: 1.67
• PSA: 3.24
• LogP: 3.49850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives